N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-amine

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine
• InChI: InChI=1S/C18H10N4O2S3/c1-2-4-14-9(3-1)19-16(26-14)11-7-25-17(21-11)22-18-20-10-5-12-13(24-8-23-12)6-15(10)27-18/h1-7H,8H2,(H,20,21,22)
• InChI Key: CTTQXGHAZSYPEL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)N=C(S3)NC4=NC(=CS4)C5=NC6=CC=CC=C6S5
• Molecular Formula: C18H10N4O2S3
• Molecular Weight: 410.5 g/mol

Description

Benzothiazoles and thiazoles are important classes of heterocyclic compounds that contain sulfur and nitrogen. They are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the coupling of substituted 2-amino benzothiazoles with other compounds. For example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of benzothiazoles and thiazoles can be influenced by the substituents at different positions on the thiazole ring. These substituents can alter the orientation types and shield the nucleophilicity of nitrogen.

Chemical Reactions Analysis

The chemical reactions involving benzothiazoles and thiazoles can be complex and depend on the specific structures and conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles and thiazoles can be influenced by the substituents at different positions on the thiazole ring.

Mechanism of Action

The mechanism of action of benzothiazoles and thiazoles can vary depending on their specific structures and the biological targets they interact with.

Safety and Hazards

The safety and hazards associated with benzothiazoles and thiazoles can depend on their specific structures and the conditions under which they are used.

Future Directions

Future research on benzothiazoles and thiazoles could focus on synthesizing new derivatives with improved biological activities and better safety profiles.